Cas no 2034416-01-6 (11-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene)

• Product Name: 11-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene
• CAS No: 2034416-01-6
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 5335406
• Update Time: 2025-07-01

11-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene Chemical and Physical Properties

Names and Identifiers

• 9-((1-methyl-1H-imidazol-2-yl)sulfonyl)-1,2,3,4-tetrahydro-1,4-epiminonaphthalene
• 11-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene

• Inchi： 1S/C14H15N3O2S/c1-16-9-8-15-14(16)20(18,19)17-12-6-7-13(17)11-5-3-2-4-10(11)12/h2-5,8-9,12-13H,6-7H2,1H3
• InChI Key： YHJBWMKSPGZQSG-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)(N1C2C3C=CC=CC=3C1CC2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 469
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6

Additional information on 11-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene

Exploring 11-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene (CAS No. 2034416-01-6): A Comprehensive Overview

The compound 11-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene, identified by its CAS No. 2034416-01-6, represents a fascinating subject of study in modern organic and medicinal chemistry. Its intricate molecular structure, featuring a tricyclic core and a sulfonyl-linked imidazole moiety, has garnered attention for potential applications in drug discovery and material science. Researchers are particularly intrigued by its unique azatricyclic scaffold, which offers opportunities for designing novel bioactive molecules.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one, especially those containing imidazole derivatives. This trend aligns with current searches for "innovative heterocyclic drug candidates" and "sulfonyl-containing bioactive molecules." The compound's structural complexity makes it a valuable subject for computational chemistry studies, particularly in molecular docking and QSAR modeling, which are hot topics in AI-assisted drug design.

The sulfonyl group in this molecule is particularly noteworthy, as this functional group frequently appears in pharmaceuticals due to its ability to modulate solubility and bioavailability. Current research trends focusing on "sulfonamide-based drug optimization" and "imidazole-containing enzyme inhibitors" make this compound highly relevant. Its tricyclic framework also presents interesting possibilities for developing CNS-active compounds, a area receiving significant attention in neurological disorder research.

From a synthetic chemistry perspective, the construction of the 11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene system presents intriguing challenges that have sparked discussions about "novel ring-forming reactions" and "strategies for complex heterocycle synthesis." The incorporation of the 1-methyl-1H-imidazol-2-yl unit through a sulfonyl linkage adds another layer of synthetic interest, particularly for researchers investigating "click chemistry" approaches to molecular assembly.

The physicochemical properties of CAS No. 2034416-01-6 make it suitable for various analytical characterization techniques, which is crucial given the current emphasis on "comprehensive compound characterization" in pharmaceutical development. Its potential as a pharmacophore building block aligns well with searches for "versatile medicinal chemistry scaffolds" and "multi-target drug design platforms."

In material science applications, the compound's conjugated system and heteroatom-rich structure suggest possible utility in organic electronics, responding to growing interest in "organic semiconductor materials" and "nitrogen-containing conductive polymers." The presence of both electron-rich (imidazole) and electron-deficient (sulfonyl) components creates interesting electronic properties worth investigating.

As the pharmaceutical industry continues to explore privileged structures for drug discovery, compounds like 11-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene gain importance. Current searches for "next-generation drug scaffolds" and "innovative heterocyclic systems" reflect this trend. The compound's balanced lipophilicity, suggested by its structure, makes it particularly interesting for researchers investigating "blood-brain barrier penetration" and "CNS drug delivery."

From a green chemistry perspective, the synthesis and applications of this compound intersect with important discussions about "sustainable heterocycle synthesis" and "atom-economical molecular design." The presence of multiple nitrogen atoms in its structure also raises questions about potential metal coordination properties, relevant to searches for "nitrogen-rich ligands" in catalysis research.

The growing field of fragment-based drug discovery could potentially benefit from studying this compound, as its tricyclic core might serve as an excellent starting point for structure-activity relationship studies. This aligns with current interests in "efficient lead compound identification" and "rational drug design approaches." The compound's structural features also make it a candidate for investigation in "molecular recognition" studies and "supramolecular chemistry" applications.

In conclusion, 11-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene (CAS No. 2034416-01-6) represents a compelling subject for multiple areas of chemical research. Its unique combination of structural elements positions it at the intersection of several important research trends, from medicinal chemistry to materials science. As scientific inquiry continues to explore innovative molecular architectures, compounds like this will undoubtedly play increasingly important roles in advancing both fundamental knowledge and practical applications.